![molecular formula C24H19ClN4 B5365166 3-chlorobenzaldehyde (4,6-diphenyl-2-pyrimidinyl)(methyl)hydrazone](/img/structure/B5365166.png)
3-chlorobenzaldehyde (4,6-diphenyl-2-pyrimidinyl)(methyl)hydrazone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-chlorobenzaldehyde (4,6-diphenyl-2-pyrimidinyl)(methyl)hydrazone, also known as CDMH, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.
Mechanism of Action
3-chlorobenzaldehyde (4,6-diphenyl-2-pyrimidinyl)(methyl)hydrazone exerts its anticancer activity by inducing apoptosis and inhibiting cell proliferation. Studies have shown that this compound induces apoptosis in cancer cells by activating the caspase pathway and downregulating anti-apoptotic proteins. This compound also inhibits cell proliferation by inducing cell cycle arrest at the G2/M phase.
Biochemical and Physiological Effects
This compound has been shown to have a low toxicity profile in vitro and in vivo. In vitro studies have shown that this compound does not affect the viability of normal cells at concentrations that are toxic to cancer cells. In vivo studies have shown that this compound does not cause any significant toxicity or adverse effects in animal models.
Advantages and Limitations for Lab Experiments
3-chlorobenzaldehyde (4,6-diphenyl-2-pyrimidinyl)(methyl)hydrazone has several advantages for lab experiments, including its low toxicity profile, ease of synthesis, and potential applications in various fields. However, this compound also has some limitations, including its limited solubility in water and its instability in acidic conditions.
Future Directions
3-chlorobenzaldehyde (4,6-diphenyl-2-pyrimidinyl)(methyl)hydrazone has several potential future directions, including its further development as an anticancer agent, its use as a building block for the synthesis of new materials, and its potential applications in other fields, such as sensors and catalysis. Further studies are needed to explore the full potential of this compound in these areas.
Synthesis Methods
The synthesis of 3-chlorobenzaldehyde (4,6-diphenyl-2-pyrimidinyl)(methyl)hydrazone involves the reaction of 3-chlorobenzaldehyde with 4,6-diphenyl-2-pyrimidinyl)(methyl)hydrazine in the presence of a catalyst. The reaction yields this compound as a yellow solid with a melting point of 231-233°C.
Scientific Research Applications
3-chlorobenzaldehyde (4,6-diphenyl-2-pyrimidinyl)(methyl)hydrazone has been studied for its potential applications in various fields, including cancer research, drug development, and material science. In cancer research, this compound has shown promising results as a potential anticancer agent. Studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In drug development, this compound has been studied as a potential lead compound for the development of new drugs. In material science, this compound has been studied for its potential applications as a fluorescent probe and as a building block for the synthesis of new materials.
properties
IUPAC Name |
N-[(Z)-(3-chlorophenyl)methylideneamino]-N-methyl-4,6-diphenylpyrimidin-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H19ClN4/c1-29(26-17-18-9-8-14-21(25)15-18)24-27-22(19-10-4-2-5-11-19)16-23(28-24)20-12-6-3-7-13-20/h2-17H,1H3/b26-17- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHHYGXXLBBFRSO-ONUIUJJFSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1=NC(=CC(=N1)C2=CC=CC=C2)C3=CC=CC=C3)N=CC4=CC(=CC=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C1=NC(=CC(=N1)C2=CC=CC=C2)C3=CC=CC=C3)/N=C\C4=CC(=CC=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H19ClN4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.